Cas no 84319-70-0 ((E)-1-(3,4-dichlorophenyl)hept-1-en-3-one)

• Product name: (E)-1-(3,4-dichlorophenyl)hept-1-en-3-one
• CAS No: 84319-70-0
• MF: C₁₃H₁₄Cl₂O
• MW: 257.155662059784
• CID: 989314
• PubChem ID: 5961130

(E)-1-(3,4-dichlorophenyl)hept-1-en-3-one Chemical and Physical Properties

Names and Identifiers

• (E)-1-(3,4-dichlorophenyl)hept-1-en-3-one
• DTXSID10421500
• 84319-70-0
• NSC313413
• NSC-313413

• Inchi： InChI=1S/C13H14Cl2O/c1-2-3-4-11(16)7-5-10-6-8-12(14)13(15)9-10/h5-9H,2-4H2,1H3/b7-5+
• InChI Key： YAPGGSHECKFLDO-FNORWQNLSA-N
• SMILES： CCCCC(=O)C=CC1=CC(=C(C=C1)Cl)Cl

Computed Properties

• Exact Mass: 256.0421705g/mol
• Monoisotopic Mass: 256.0421705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 17.1Ų